Cas no 28889-54-5 (Imidazo[4,5-d]imidazole-2,5(1H,3H)-dione, tetrahydro-1-methyl-)

• Product Name: Imidazo[4,5-d]imidazole-2,5(1H,3H)-dione, tetrahydro-1-methyl-
• CAS No: 28889-54-5
• MF: C₅H₈N₄O₂
• MW: 156.14262008667
• CID: 237699
• PubChem ID: 3819039
• Update Time: 2025-04-19

Imidazo[4,5-d]imidazole-2,5(1H,3H)-dione, tetrahydro-1-methyl- Chemical and Physical Properties

Names and Identifiers

• Imidazo[4,5-d]imidazole-2,5(1H,3H)-dione, tetrahydro-1-methyl-
• 4-methyl-3,3a,6,6a-tetrahydro-1H-imidazo[4,5-d]imidazole-2,5-dione
• DTXSID20396856
• 1-methyltetrahydroimidazo[4,5-d]imidazole-2,5(1H,3H)-dione
• Oprea1_022176
• SCHEMBL192937
• AKOS022111586
• 28889-54-5

• Inchi： 1S/C5H8N4O2/c1-9-3-2(7-5(9)11)6-4(10)8-3/h2-3H,1H3,(H,7,11)(H2,6,8,10)
• InChI Key： FSEXTLBCZZWLNH-UHFFFAOYSA-N
• SMILES： O=C1NC2C(NC(N2)=O)N1C

Computed Properties

• Exact Mass: 156.06472551g/mol
• Monoisotopic Mass: 156.06472551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 73.5Ų